Cas no 2625-37-8 (Heptane, 4-nitro-)

• Product Name: Heptane, 4-nitro-
• CAS No: 2625-37-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 289995
• PubChem ID: 220642
• Update Time: 2025-04-19

Heptane, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-nitro-
• 4-nitroheptane
• 4-Heptyl nitrate
• 4-Nitroheptan
• 4-Nitro-heptan
• 4-nitro-heptane
• AC1L5940
• AC1Q1WP2
• AR-1G3977
• CTK1A7617
• NSC3652
• SCHEMBL1170239
• NSC 3652
• 2625-37-8
• NSC-3652
• DTXSID10277706

• Inchi： 1S/C7H15NO2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3
• InChI Key： VLLMCHZIPCTRHD-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCC)CCC)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds